Cas no 1261561-49-2 (2-(4-Bromo-3-(trifluoromethyl)benzoyl)pyridine)
2-(4-Bromo-3-(trifluoromethyl)benzoyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Bromo-3-(trifluoromethyl)benzoyl)pyridine
-
- Inchi: 1S/C13H7BrF3NO/c14-10-5-4-8(7-9(10)13(15,16)17)12(19)11-3-1-2-6-18-11/h1-7H
- InChI Key: CWWXKAJTQYFTLX-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(C2C=CC=CN=2)=O)C=C1C(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 334
- XLogP3: 3.5
- Topological Polar Surface Area: 30
2-(4-Bromo-3-(trifluoromethyl)benzoyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013007253-250mg |
2-(4-Bromo-3-(trifluoromethyl)benzoyl)pyridine |
1261561-49-2 | 97% | 250mg |
$499.20 | 2023-09-03 | |
| Alichem | A013007253-500mg |
2-(4-Bromo-3-(trifluoromethyl)benzoyl)pyridine |
1261561-49-2 | 97% | 500mg |
$831.30 | 2023-09-03 | |
| Alichem | A013007253-1g |
2-(4-Bromo-3-(trifluoromethyl)benzoyl)pyridine |
1261561-49-2 | 97% | 1g |
$1504.90 | 2023-09-03 |
2-(4-Bromo-3-(trifluoromethyl)benzoyl)pyridine Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 2-(4-Bromo-3-(trifluoromethyl)benzoyl)pyridine
Introduction to 2-(4-Bromo-3-(trifluoromethyl)benzoyl)pyridine (CAS No. 1261561-49-2)
2-(4-Bromo-3-(trifluoromethyl)benzoyl)pyridine, with the CAS number 1261561-49-2, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring and a substituted benzoyl group. The presence of a bromine atom and a trifluoromethyl group adds to its complexity and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.
The molecular formula of 2-(4-Bromo-3-(trifluoromethyl)benzoyl)pyridine is C13H8BrF3NO2, and its molecular weight is approximately 337.00 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination, fluorination, and condensation steps. These reactions are carefully controlled to ensure high yields and purity, which are crucial for its use in downstream applications.
In the field of medicinal chemistry, 2-(4-Bromo-3-(trifluoromethyl)benzoyl)pyridine has been explored for its potential as a lead compound in the development of novel therapeutic agents. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, anticancer, and antiviral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2-(4-Bromo-3-(trifluoromethyl)benzoyl)pyridine demonstrated significant inhibition of cancer cell proliferation in vitro. The researchers attributed this activity to the compound's ability to modulate key signaling pathways involved in cell growth and survival.
Beyond its medicinal applications, 2-(4-Bromo-3-(trifluoromethyl)benzoyl)pyridine has also found use in materials science and analytical chemistry. Its unique electronic properties make it an attractive candidate for the development of new materials with enhanced optical and electronic characteristics. Additionally, the compound's stability and reactivity have been leveraged in the design of novel analytical methods for detecting trace amounts of specific analytes in complex matrices.
The synthesis of 2-(4-Bromo-3-(trifluoromethyl)benzoyl)pyridine typically involves several steps. One common approach is to start with 4-bromo-3-trifluoromethylbenzoic acid, which is then converted into its corresponding acid chloride using thionyl chloride. The acid chloride is subsequently reacted with pyridine in the presence of a base such as triethylamine to form the desired product. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.
In terms of safety and handling, 2-(4-Bromo-3-(trifluoromethyl)benzoyl)pyridine should be treated with care due to its potential reactivity with certain chemicals and its low solubility in water. It is recommended to handle this compound under well-ventilated conditions and to use appropriate personal protective equipment (PPE). Additionally, proper storage conditions should be maintained to prevent degradation or contamination.
The future prospects for 2-(4-Bromo-3-(trifluoromethyl)benzoyl)pyridine are promising. Ongoing research continues to explore new derivatives and analogs that may exhibit enhanced biological activities or improved physicochemical properties. For example, recent studies have focused on modifying the substituents on the pyridine ring or the benzoyl group to fine-tune the compound's pharmacological profile. These efforts are expected to lead to the development of more effective therapeutic agents and advanced materials.
In conclusion, 2-(4-Bromo-3-(trifluoromethyl)benzoyl)pyridine (CAS No. 1261561-49-2) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and analytical chemistry. Its unique molecular structure and reactivity make it an important intermediate in the synthesis of bioactive molecules and functional materials. As research in this area continues to advance, it is likely that new uses for this compound will be discovered, further expanding its impact on various scientific fields.
1261561-49-2 (2-(4-Bromo-3-(trifluoromethyl)benzoyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)